![molecular formula C8H9KN2O2 B2640327 potassium 5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylate CAS No. 1955523-98-4](/img/structure/B2640327.png)
potassium 5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Potassium 5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylate is a chemical compound with the CAS Number: 1955523-98-4 . It has a molecular weight of 204.27 . It is typically stored at room temperature and is available in powder form .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A large number of transformations are now available to conveniently access imidazo[1,5-a]pyridine from readily available starting materials . This review details the recent development in imidazo[1,5-a]pyridine construction involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 204.27 .Scientific Research Applications
Synthesis and Chemical Properties
Potassium 5H,6H,7H,8H-imidazo[1,5-a]pyridine-1-carboxylate and its derivatives are pivotal in the synthesis of complex organic molecules. These compounds are intermediates in organic synthesis, particularly in the preparation of bicyclic heterocycles with potential pharmacological activities. For instance, imidazo[1,5-a]pyridines have been synthesized as part of studies into potassium-competitive acid blockers (P-CABs), highlighting their role in developing new pharmaceuticals with improved physicochemical properties and biological activities (Palmer et al., 2007). Moreover, the versatile architecture of the imidazo[1,5-a]pyridine scaffold has been utilized to generate stable N-heterocyclic carbenes, showcasing the structural diversity and utility of these compounds in creating complex molecular structures (Alcarazo et al., 2005).
Applications in Medicinal Chemistry
The imidazo[1,5-a]pyridine core is recognized for its "drug prejudice" scaffold due to its extensive applications in medicinal chemistry, including roles in anticancer, antimicrobial, antiviral, and proton pump inhibitor activities. This scaffold is part of various marketed preparations, evidencing its importance in drug design and pharmacology (Deep et al., 2016). Additionally, imidazo[1,5-a]pyridines have been synthesized via innovative methods for the efficient preparation of carboxylic acids, demonstrating their utility in creating bioactive compounds with potential therapeutic applications (Tverdiy et al., 2016).
properties
IUPAC Name |
potassium;5,6,7,8-tetrahydroimidazo[1,5-a]pyridine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2.K/c11-8(12)7-6-3-1-2-4-10(6)5-9-7;/h5H,1-4H2,(H,11,12);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGXOJYVVDTXTRN-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C=NC(=C2C1)C(=O)[O-].[K+] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9KN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.